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Compound of Interest

Compound Name: 4-lodo-5-methylisoxazole

Cat. No.: B1306212

An In-depth Technical Guide to 4-lodo-5-methylisoxazole for Researchers and Drug
Development Professionals

Abstract

4-lodo-5-methylisoxazole is a halogenated heterocyclic compound that serves as a crucial
intermediate in organic and medicinal chemistry. Its unique structural features, particularly the
presence of a reactive iodine atom on the isoxazole ring, make it a valuable building block for
the synthesis of more complex molecules, including pharmacologically active compounds. This
technical guide provides a comprehensive overview of the physical, chemical, and spectral
properties of 4-lodo-5-methylisoxazole, along with detailed experimental protocols for its
synthesis and its applications in chemical reactions.

Chemical Identity and Structure

4-lodo-5-methylisoxazole is an organic compound characterized by a five-membered
isoxazole ring substituted with an iodine atom at the 4-position and a methyl group at the 5-
position.

e |I[UPAC Name: 4-iodo-5-methyl-1,2-oxazole
e CAS Number: 7064-38-2[1][2][3][4]

e Molecular Formula: CaH4INO[1][4]
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e Molecular Weight: 208.99 g/mol [1][3][4]

« SMILES: CC1=C(C=NO1)I[1][5]

Physical and Chemical Properties

The physical and chemical properties of 4-lodo-5-methylisoxazole are summarized in the

table below. The compound is typically a clear, colorless oil at room temperature.

Property Value Source
Physical State Clear colorless oil [6]
Melting Point 27 °C [11[3]
Boiling Point 228 °C at 760 mmHg [1]
Density 2.013 g/cm3 [1]
Flash Point 91.7 °C [1]

Rf Value 0.38 (10% EtOAc/hexane) [6]

Spectral Data

Spectroscopic data is essential for the identification and characterization of 4-lodo-5-

methylisoxazole.

Spectroscopy

Data

1H NMR (500MHz, CDCls)

5 8.14 (s, 1H, ArH), 2.48 (s, 3H, CHs)[6]

13C NMR (125MHz, CDCls)

0 170.2, 154.8, 54.9, 11.9[6]

IR (film)

1588, 1466, 1060 cm~[6]

HRMS (ESI-TOF)

m/z calculated for CaHsINO ([M+H]*) 209.9410,
found 209.9410[6]

Experimental Protocols

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.chemical-suppliers.eu/enp/iodo-methylisoxazole-PX31882
https://store.apolloscientific.co.uk/product/4-iodo-5-methylisoxazole
https://www.scbt.com/p/4-iodo-5-methylisoxazole-7064-38-2
https://www.chemical-suppliers.eu/enp/iodo-methylisoxazole-PX31882
https://pubchemlite.lcsb.uni.lu/e/compound/2795461
https://www.benchchem.com/product/b1306212?utm_src=pdf-body
https://www.guidechem.com/question/how-is-4-iodo-5-methyl-isoxazo-id117280.html
https://www.chemical-suppliers.eu/enp/iodo-methylisoxazole-PX31882
https://store.apolloscientific.co.uk/product/4-iodo-5-methylisoxazole
https://www.chemical-suppliers.eu/enp/iodo-methylisoxazole-PX31882
https://www.chemical-suppliers.eu/enp/iodo-methylisoxazole-PX31882
https://www.chemical-suppliers.eu/enp/iodo-methylisoxazole-PX31882
https://www.guidechem.com/question/how-is-4-iodo-5-methyl-isoxazo-id117280.html
https://www.benchchem.com/product/b1306212?utm_src=pdf-body
https://www.benchchem.com/product/b1306212?utm_src=pdf-body
https://www.guidechem.com/question/how-is-4-iodo-5-methyl-isoxazo-id117280.html
https://www.guidechem.com/question/how-is-4-iodo-5-methyl-isoxazo-id117280.html
https://www.guidechem.com/question/how-is-4-iodo-5-methyl-isoxazo-id117280.html
https://www.guidechem.com/question/how-is-4-iodo-5-methyl-isoxazo-id117280.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis of 4-lodo-5-methylisoxazole

4-lodo-5-methylisoxazole can be synthesized via the iodination of 5-methylisoxazole using N-
iodosuccinimide (NIS) in trifluoroacetic acid.[6]

Materials:

e 5-methylisoxazole

¢ N-iodosuccinimide (NIS)

« Trifluoroacetic acid (TFA)

o Water (H20)

e Hexane

e Sodium bisulfite (NaHSO3)
e Brine

Procedure:

e A solution of N-iodosuccinimide (2.25g, 10 mmol, 1.0 equivalent) is prepared in trifluoroacetic
acid (10 mL).[6]

» 5-methylisoxazole (820.6uL, 10.0 mmol, 1.0 equivalent) is slowly added to the NIS solution.
[6]

e The reaction mixture is stirred at room temperature for 1 hour.[6]
e The reaction is carefully quenched by the addition of water (50 mL).[6]
o Hexane (50 mL) is added, followed by solid sodium bisulfite to reduce any residual iodine.[6]

e The layers are separated, and the organic phase is washed with water and brine, then dried
and concentrated to yield 4-lodo-5-methylisoxazole as a clear colorless oil (yield: 1.68g,
80%). The product can be used without further purification.[6]
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Reactants
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Caption: Synthesis workflow for 4-lodo-5-methylisoxazole.

Chemical Reactivity and Applications

4-lodo-5-methylisoxazole is a versatile intermediate in organic synthesis, primarily utilized in
cross-coupling reactions where the iodine atom acts as a leaving group. This reactivity allows
for the introduction of various substituents at the 4-position of the isoxazole ring, facilitating the
construction of complex molecular architectures.

A key application is in the synthesis of isoxazole-pyrimidine compounds, which are of interest in
pharmaceutical development.[6] For instance, 4-lodo-5-methylisoxazole can be coupled with
2,4-dichloropyrimidine.[6]

Starting Materials

4-lodo-5-methylisoxazole Reaction Product
Coupling Reaction Forms C-C bond
e Isoxazole-pyrimidine Compound
2,4-Dichloropyrimidine ] (e.g., Suzuki, Stille)
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Caption: General scheme for coupling reactions involving 4-lodo-5-methylisoxazole.

Safety Information

4-lodo-5-methylisoxazole is considered harmful if swallowed and irritating to the eyes,
respiratory system, and skin.[1] Appropriate personal protective equipment, including gloves,
safety goggles, and a lab coat, should be worn when handling this compound.[1] Work should
be conducted in a well-ventilated fume hood.

e Hazard Symbols: Xi (Irritant), Xn (Harmful)[1]
e Risk Codes: R22, R36/37/38[1]

» Safety Codes: S23, S26, S36/37/39[1]

Conclusion

4-lodo-5-methylisoxazole is a key synthetic intermediate with well-defined physical, chemical,
and spectral properties. The straightforward synthesis protocol and its utility in cross-coupling
reactions make it a valuable tool for researchers and scientists in the field of drug development
and organic synthesis. Proper handling and safety precautions are necessary due to its
potential hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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